Cas no 16597-31-2 (1-methylpiperidin-3-yl benzoate)

• Product Name: 1-methylpiperidin-3-yl benzoate
• CAS No: 16597-31-2
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 1346571
• PubChem ID: 12297903
• Update Time: 2025-11-01

1-methylpiperidin-3-yl benzoate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 1-methyl-, benzoate (ester)
• 1-methylpiperidin-3-yl benzoate
• AKOS033907983
• 16597-31-2
• CHEMBL587214
• EN300-26868237

• Inchi： 1S/C13H17NO2/c1-14-9-5-8-12(10-14)16-13(15)11-6-3-2-4-7-11/h2-4,6-7,12H,5,8-10H2,1H3
• InChI Key： YWDRCXARSAQKAK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1CN(C)CCC1

Computed Properties

• Exact Mass: 219.12601
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Additional information on 1-methylpiperidin-3-yl benzoate

1-Methylpiperidin-3-yl Benzoate (CAS No. 16597-31-2): An Overview of Its Properties, Applications, and Recent Research

1-Methylpiperidin-3-yl benzoate (CAS No. 16597-31-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has shown promise in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a potential therapeutic agent.

The chemical structure of 1-methylpiperidin-3-yl benzoate consists of a benzoate moiety linked to a 1-methylpiperidine ring. The presence of the piperidine ring, which is a common structural motif in many bioactive compounds, contributes to its pharmacological properties. The benzoate group, on the other hand, adds to its stability and solubility characteristics, making it an attractive candidate for further development.

Recent studies have explored the potential therapeutic applications of 1-methylpiperidin-3-yl benzoate. One notable area of research is its use as an intermediate in the synthesis of drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited significant activity against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The researchers found that these derivatives could effectively cross the blood-brain barrier and modulate key signaling pathways involved in neuroprotection.

In addition to its potential in neurological applications, 1-methylpiperidin-3-yl benzoate has also been investigated for its anti-inflammatory properties. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-methylpiperidin-3-yl benzoate may have therapeutic potential in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The physicochemical properties of 1-methylpiperidin-3-yl benzoate have also been extensively studied. It is known to be a white crystalline solid with a melting point ranging from 85°C to 87°C. Its solubility in various solvents, including water, ethanol, and dimethyl sulfoxide (DMSO), makes it suitable for use in both laboratory and industrial settings. The compound's stability under different conditions has been evaluated, and it has been found to be stable at room temperature and under normal storage conditions.

Synthesis methods for 1-methylpiperidin-3-yl benzoate have been optimized to improve yield and purity. One common approach involves the esterification reaction between 3-piperidinemethanol and benzoic acid in the presence of a catalyst such as dicyclohexylcarbodiimide (DCC). This method has been shown to produce high yields with minimal side products. Alternative synthetic routes have also been explored to enhance efficiency and reduce environmental impact.

The safety profile of 1-methylpiperidin-3-yl benzoate is an important consideration for its use in pharmaceutical applications. Toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any chemical compound, appropriate handling and storage precautions should be followed to ensure safety.

In conclusion, 1-methylpiperidin-3-yl benzoate (CAS No. 16597-31-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in advancing medical treatments for various diseases.